Cas no 317335-27-6 (N-methoxy-N,5-dimethylpyrazine-2-carboxamide)

• Product Name: N-methoxy-N,5-dimethylpyrazine-2-carboxamide
• CAS No: 317335-27-6
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 2948390
• PubChem ID: 45841218
• Update Time: 2025-10-22

N-methoxy-N,5-dimethylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N,5-dimethylpyrazine-2-carboxamide
• N-methoxy-N,5-dimethyl-2-Pyrazinecarboxamide
• AT15603
• A1-06102
• Z54739370
• AKOS008019563
• F1903-0315
• 317335-27-6
• CS-0282332
• DA-06953
• SCHEMBL2882770
• AIMBLZOIDRTDIS-UHFFFAOYSA-N

• Inchi： 1S/C8H11N3O2/c1-6-4-10-7(5-9-6)8(12)11(2)13-3/h4-5H,1-3H3
• InChI Key： AIMBLZOIDRTDIS-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=NC(C)=CN=1)=O

Computed Properties

• Exact Mass: 181.085126602Da
• Monoisotopic Mass: 181.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on N-methoxy-N,5-dimethylpyrazine-2-carboxamide

Introduction to N-methoxy-N,5-dimethylpyrazine-2-carboxamide (CAS No. 317335-27-6)

N-methoxy-N,5-dimethylpyrazine-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 317335-27-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of N-methoxy-N,5-dimethylpyrazine-2-carboxamide, including its methoxy and dimethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and medicinal chemistry investigations.

The synthesis of N-methoxy-N,5-dimethylpyrazine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of the carboxamide functional group at the 2-position of the pyrazine ring enhances its solubility in polar solvents and its ability to participate in further functionalization, such as amide bond formation or derivatization into more complex molecules. These characteristics make it a versatile intermediate in the preparation of biologically active compounds.

In recent years, there has been growing interest in pyrazine derivatives due to their reported pharmacological effects. Studies have demonstrated that certain pyrazine-based compounds exhibit properties such as antimicrobial, anti-inflammatory, and antioxidant activities. The methoxy and dimethyl groups in N-methoxy-N,5-dimethylpyrazine-2-carboxamide may influence its interaction with biological targets, potentially modulating these effects. Researchers are exploring its potential as a lead compound or a building block for the development of novel therapeutic agents.

One of the most promising areas of research involving N-methoxy-N,5-dimethylpyrazine-2-carboxamide is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural motif of N-methoxy-N,5-dimethylpyrazine-2-carboxamide makes it a candidate for further derivatization into kinase inhibitors, leveraging its ability to bind to the active sites of these enzymes.

Another area where N-methoxy-N,5-dimethylpyrazine-2-carboxamide shows promise is in the development of agrochemicals. Pyrazine derivatives have been reported to possess herbicidal and fungicidal properties, making them useful in crop protection. The compound’s ability to interfere with metabolic pathways in pests and pathogens could lead to the creation of new-generation agrochemicals that are more effective and environmentally friendly. Ongoing research is focused on optimizing its bioactivity and stability under field conditions.

The analytical characterization of N-methoxy-N,5-dimethylpyrazine-2-carboxamide is essential for ensuring its purity and quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its molecular structure and assess impurities. These analytical methods provide critical data for understanding its behavior in chemical reactions and biological systems.

Future directions in the study of N-methoxy-N,5-dimethylpyrazine-2-carboxamide include exploring its pharmacokinetic properties and potential toxicity profiles. Understanding how the body processes this compound and any adverse effects it may have is crucial for its safe application in pharmaceuticals or agrochemicals. Preclinical studies using cell culture models and animal models will provide valuable insights into its safety and efficacy before moving to human trials or large-scale agricultural use.

The role of computational chemistry in designing derivatives of N-methoxy-N,5-dimethylpyrazine-2-carboxamide cannot be overstated. Molecular modeling techniques allow researchers to predict how modifications to its structure will affect its biological activity. By simulating interactions with biological targets, scientists can identify promising candidates for further experimental validation. This approach accelerates the drug discovery process by reducing the number of compounds that need to be synthesized and tested empirically.

In conclusion,N-methoxy-N,5-dimethylpyrazine-2-carboxamide (CAS No. 317335-27-6) represents a significant compound in the realm of organic synthesis and medicinal chemistry. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents and agrochemicals. With ongoing research focused on its pharmacological effects, synthetic applications, and safety profiles, N-methoxy-N,5-dimethylpyrazine-2-carboxamide has the potential to contribute significantly to advancements in healthcare and agriculture.